Cas no 4766-57-8 (Tetrabutyl orthosilicate)

• Product Name: Tetrabutyl orthosilicate
• CAS No: 4766-57-8
• Molecular Formula: C₁₆H₃₆O₄Si
• Molecular Weight: 320.5401
• MDL: MFCD00009432
• CID: 45297
• PubChem ID: 87576917

Tetrabutyl orthosilicate Properties

Names and Identifiers

• Tetrabutyl orthosilicate
• Tetrabutoxysilane
• tetrabutyl silicate
• TETRA-n-BUTOXYSILANE
• Butylsilicate ((BuO)4Si) (7CI)
• Butyl orthosilicate
• MKC Silicate BTS
• NSC 89762
• Silane, tetrabutoxy-
• Silicon butoxide
• Silicon tetrabutoxide
• Tetrabutoxysilicate
• Tetrabutylorthosilicate
• Silicic acid (H4SiO4), tetrabutyl ester
• Butyl silicate ((BuO)4Si)
• tetra-n-Butyl orthosilicate
• Butyl silicate ((C4H9O)4Si)
• Butyl silicate
• C16H36O4Si
• Silicic acid, tetrabutyl ester
• Si(OCH2CH2CH2CH3)4
• Tetrabutyl orthosilicate, 97%
• NSC89762
• CT175
• NSC-89762
• A872098
• FT-0635433
• JXZ9KZ2G2R
• T1126
• SCHEMBL49555
• 4766-57-8
• AKOS015833678
• UNII-JXZ9KZ2G2R
• Tetrabutylorthosilice
• MFCD00009432
• SY010353
• DTXSID5063601
• FS-5231
• CS-0128830
• CT1750
• TBOS (SILICATE)
• EINECS 225-305-8
• NS00048073
• D82084
• Tetranbutoxysilane
• Silane, tetrabutoxy
• T1750
• DTXCID1040580
• s15225
• DB-051466

• MDL： MFCD00009432
• InChIKey： UQMOLLPKNHFRAC-UHFFFAOYSA-N
• Inchi： 1S/C16H36O4Si/c1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4/h5-16H2,1-4H3
• SMILES： [Si](OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1709274

Computed Properties

• Exact Mass: 320.238286g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 16
• Monoisotopic Mass: 320.238286g/mol
• Monoisotopic Mass: 320.238286g/mol
• Topological Polar Surface Area: 36.9Ų
• Heavy Atom Count: 21
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.68880
• PSA: 36.92000
• Refractive Index: n20/D 1.413(lit.)
• Water Partition Coefficient: React
• Boiling Point: 277°C(lit.)
• Melting Point: -80 ºC
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Solubility: Not miscible or difficult to mix in water.
• Color/Form: colorless liquid
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 0.899 g/mL at 25 °C(lit.)

Related Categories

• Other Chemical Reagents Organic Metal Reagents